N-(3-methylphenyl)-7-oxo-12-sulfanylidene-5,11-dithia-1,8-diazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9-triene-10-carboxamide

• IUPAC Name: N-(3-methylphenyl)-7-oxo-12-sulfanylidene-5,11-dithia-1,8-diazatricyclo[7.3.0.02,6]dodecane-10-carboxamide
• InChI: InChI=1S/C16H17N3O2S3/c1-8-3-2-4-9(7-8)17-15(21)12-13-18-14(20)11-10(5-6-23-11)19(13)16(22)24-12/h2-4,7,10-13H,5-6H2,1H3,(H,17,21)(H,18,20)
• InChI Key: IQOLITYANJBDRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2C3NC(=O)C4C(N3C(=S)S2)CCS4
• Molecular Formula: C16H17N3O2S3
• Molecular Weight: 379.5 g/mol

Description

N-(3-methylphenyl)-7-oxo-12-sulfanylidene-5,11-dithia-1,8-diazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9-triene-10-carboxamide is a useful research compound. Its molecular formula is C16H11N3O2S3 and its molecular weight is 373.46. The purity is usually 95%.
BenchChem offers high-quality N-(3-methylphenyl)-7-oxo-12-sulfanylidene-5,11-dithia-1,8-diazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9-triene-10-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methylphenyl)-7-oxo-12-sulfanylidene-5,11-dithia-1,8-diazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9-triene-10-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Methods and Structural Characterization

  The synthesis of complex molecules often involves multi-component condensation reactions, providing insights into the synthetic strategies that could be applicable to molecules like the one you're interested in. For instance, the three-component condensation of N-aryl- and N,N-diethyl-3-oxobutanamides with salicylaldehyde and thiourea afforded various carboxamides, showcasing techniques that could be relevant for synthesizing and modifying similar structures (Zamaraeva et al., 2016). Furthermore, the synthesis and characterization of novel compounds, including their fluorescent properties, have been explored, indicating a route to understanding the physical properties of such molecules (Rangnekar & Shenoy, 1987).

• Potential Applications

  The development of molecules with specific structural features often targets applications in material science or as intermediates in pharmaceutical synthesis. The synthesis of heterocyclic analogues and the exploration of their biological activities, such as antimicrobial properties, provide a foundation for the potential therapeutic applications of complex molecules (Darwish et al., 2014). Moreover, the synthesis of conformationally constrained, masked cysteines and related derivatives emphasizes the relevance of such molecules in the synthesis of biologically active compounds (Clerici et al., 1999).